N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[5-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17FN4O2S/c1-25-15-7-5-12(6-8-15)9-16-21-18(23-22-16)26-11-17(24)20-14-4-2-3-13(19)10-14/h2-8,10H,9,11H2,1H3,(H,20,24)(H,21,22,23)
• InChI Key: WDBCOJPGLDXVFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC(=NN2)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C18H17FN4O2S
• Molecular Weight: 372.4 g/mol

Description

N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as FMT, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMT is a member of the triazole family of compounds and has been found to have a variety of biological activities.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not yet fully understood. However, it is believed that N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide exerts its biological activities through the inhibition of various enzymes and proteins involved in cellular processes.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of several bacterial and fungal strains. N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been found to have antitumor activity in several cancer cell lines. In addition, N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is its broad-spectrum antimicrobial activity. N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to be effective against a wide range of bacterial and fungal strains. However, one of the limitations of N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent. Another direction is to explore its potential as an antitumor agent in vivo. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide and to optimize its synthesis and formulation for potential therapeutic use.

Scientific Research Applications

N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to have antimicrobial, antifungal, and antitumor activities. N-(3-fluorophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been found to have potential as an anti-inflammatory and analgesic agent.